Cas no 1361645-67-1 (2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid)

• Product Name: 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid
• CAS No: 1361645-67-1
• MF: C₁₈H₇Cl₆NO₂
• MW: 481.971678972244
• CID: 4793784
• Update Time: 2025-07-23

2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C18H7Cl6NO2/c19-7-3-10(15(23)12(21)5-7)14-2-1-9(18(26)27)17(25-14)11-4-8(20)6-13(22)16(11)24/h1-6H,(H,26,27)
• InChI Key： NMFBVSRQRLMPLV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(=O)O)=CC=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 540
• XLogP3: 7.5
• Topological Polar Surface Area: 50.2

Additional information on 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid

Introduction to 2,6-Bis(2,3,5-trichlorophenyl)nicotinic Acid (CAS No. 1361645-67-1) in Modern Chemical and Pharmaceutical Research

2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid, identified by the chemical registration number CAS No. 1361645-67-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a nicotinic acid core substituted with two 2,3,5-trichlorophenyl groups—exhibits distinct physicochemical properties and biological activities that make it a valuable candidate for further research and development.

The molecular structure of 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid consists of a pyridine ring linked to a carboxylic acid group at the 6-position, with each of the 2- and 6-positions further functionalized by chlorinated aromatic rings. This particular arrangement imparts high lipophilicity and electronic tunability, which are critical factors in drug design. The presence of multiple chlorine atoms enhances the compound's reactivity and stability under various chemical conditions, making it a versatile intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from nicotinic acid due to their potential applications in therapeutic intervention. 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid has been explored as a precursor in the synthesis of novel bioactive molecules. Its structural features suggest possible interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes. Preliminary studies have indicated that derivatives of this compound may exhibit pharmacological effects relevant to inflammation, neurodegeneration, and metabolic disorders.

The synthesis of CAS No. 1361645-67-1 involves multi-step organic transformations that highlight the compound's synthetic utility. The chlorination of the aromatic rings introduces reactive sites that can be further modified through cross-coupling reactions or nucleophilic substitutions. Such synthetic pathways are well-documented in modern organic chemistry literature and have been adapted for large-scale production where necessary. The robustness of its molecular framework allows for modifications that can fine-tune its pharmacokinetic properties.

One of the most compelling aspects of 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid is its potential as a scaffold for drug discovery. Researchers have leveraged its structural motifs to develop molecules with enhanced binding affinity and selectivity towards disease-causing targets. For instance, computational modeling studies have suggested that this compound could serve as a basis for designing inhibitors targeting enzymes involved in cancer metabolism. Such findings align with the broader trend in medicinal chemistry toward structure-based drug design.

The biodegradability and environmental impact of CAS No. 1361645-67-1 are also areas of active investigation. Given its complex structure and multiple chlorine substituents, understanding its degradation pathways is crucial for assessing its sustainability in industrial applications. Recent advancements in green chemistry have enabled the development of more environmentally friendly synthetic routes for producing this compound without compromising yield or purity.

Industrial applications of 2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its stability under various conditions makes it suitable for use as an intermediate in the production of pesticides and herbicides. Additionally, its ability to undergo selective modifications allows chemists to tailor its properties for specific industrial needs.

The regulatory landscape surrounding CAS No. 1361645-67-1 is another critical consideration for researchers and manufacturers alike. Compliance with international chemical safety standards ensures that its use is both safe and sustainable. Regulatory agencies continue to monitor the development and application of such compounds to ensure they meet stringent safety requirements while maintaining efficacy.

In conclusion,2,6-Bis(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361645-67-1) represents a promising candidate for innovation across multiple sectors of chemical research and industry. Its unique structural features offer opportunities for developing novel therapeutic agents while also serving as a versatile intermediate in synthetic chemistry. As research progresses，the full potential of this compound is expected to become increasingly apparent，driving advancements in both academic science and industrial applications.